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Compound of Interest

Compound Name: Acetimidohydrazide hydrochloride

Cat. No.: B7945175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetimidohydrazide hydrochloride (CAS No: 39254-63-2) is a chemical compound of

interest in various fields of organic synthesis and pharmaceutical development. A thorough

understanding of its physical properties is fundamental for its application in research and

development, particularly in reaction kinetics, formulation studies, and quality control. This

document provides a comprehensive overview of the known physical characteristics of

Acetimidohydrazide hydrochloride, details the experimental methodologies for their

determination, and outlines a logical workflow for the physical characterization of such a

compound.

Core Physical and Chemical Properties
The physical properties of Acetimidohydrazide hydrochloride have been determined through

various analytical methods. While specific experimental details for this compound are not

extensively published, the data presented below is compiled from available chemical data

sources.

Data Summary
The quantitative physical and chemical data for Acetimidohydrazide hydrochloride are

summarized in the table below for ease of reference and comparison.
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Property Value Reference(s)

Molecular Formula C2H8ClN3 [1][2]

Molecular Weight 109.56 g/mol [2]

Melting Point 131-132 °C [2]

Boiling Point 147.8 °C at 760 mmHg [1]

Flash Point 43.2 °C [1]

Solubility 61.4 mg/mL [3]

Appearance
White crystalline solid

(inferred)¹

Storage Conditions
2-8°C, under inert gas

(Nitrogen or Argon)
[1][2]

¹Appearance is inferred from the physical description of the closely related compound,

Acetamidine hydrochloride, which is described as a white crystalline solid or colorless

monoclinic crystals.[4][5]

Experimental Protocols
The determination of the physical properties listed above follows standardized laboratory

procedures. Below are detailed methodologies for key experimental determinations.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity, whereas a broad melting range often indicates the

presence of impurities.

Principle: The melting point is determined by heating a small, powdered sample of the

compound and observing the temperature range over which it transitions from a solid to a

liquid.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Calibrated thermometer

Mortar and pestle

Procedure:

A small sample of Acetimidohydrazide hydrochloride is finely powdered using a mortar

and pestle.

The powdered sample is packed into a capillary tube to a height of 1-2 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer bulb.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, especially when

approaching the expected melting point.

Two temperatures are recorded: T1, the temperature at which the first drop of liquid appears,

and T2, the temperature at which the entire sample has liquefied.

The melting point is reported as the range between T1 and T2.

Solubility Determination
Solubility is a key parameter in drug development, influencing bioavailability and formulation.

Principle: The solubility of a compound in a given solvent is determined by preparing a

saturated solution at a specific temperature and then quantifying the concentration of the

dissolved solute.

Apparatus:

Analytical balance

Vials with screw caps
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Constant temperature shaker bath

Centrifuge

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

An excess amount of Acetimidohydrazide hydrochloride is added to a known volume of

the solvent (e.g., deionized water, ethanol) in a sealed vial.

The vial is placed in a constant temperature shaker bath and agitated for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, the suspension is allowed to settle, and the supernatant is carefully

removed.

The supernatant is centrifuged to remove any remaining undissolved solid.

A known volume of the clear, saturated solution is carefully pipetted and diluted with the

appropriate solvent in a volumetric flask.

The concentration of Acetimidohydrazide hydrochloride in the diluted solution is

determined using a calibrated analytical method, such as HPLC-UV.

The solubility is then calculated and expressed in units such as mg/mL or mol/L.

Visualization of Characterization Workflow
The logical flow for the physical and chemical characterization of a new chemical entity like

Acetimidohydrazide hydrochloride can be visualized. This process ensures a systematic

evaluation of the compound's fundamental properties.
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Caption: Workflow for the physical characterization of a chemical compound.
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This guide provides a foundational understanding of the physical properties of

Acetimidohydrazide hydrochloride and the standard methods used for their determination.

For any application, it is recommended to verify these properties on the specific batch of the

compound being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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